Cas no 478030-33-0 (N-(4-Fluorophenyl)-2-[(4-methoxyphenyl)methyl]-1,3-thiazole-4-carboxamide)

• Product Name: N-(4-Fluorophenyl)-2-[(4-methoxyphenyl)methyl]-1,3-thiazole-4-carboxamide
• CAS No: 478030-33-0
• MF: C₁₈H₁₅FN₂O₂S
• MW: 342.387306451797
• CID: 5747774
• PubChem ID: 1472610
• Update Time: 2025-10-05

N-(4-Fluorophenyl)-2-[(4-methoxyphenyl)methyl]-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-(4-methoxybenzyl)-1,3-thiazole-4-carboxamide
• SMR000126033
• 478030-33-0
• MLS000540975
• N-(4-fluorophenyl)-2-[(4-methoxyphenyl)methyl]-1,3-thiazole-4-carboxamide
• Oprea1_302220
• HMS2349D10
• CHEMBL1312064
• 2R-1527
• AKOS005086587
• N-(4-Fluorophenyl)-2-[(4-methoxyphenyl)methyl]-1,3-thiazole-4-carboxamide

• Inchi： 1S/C18H15FN2O2S/c1-23-15-8-2-12(3-9-15)10-17-21-16(11-24-17)18(22)20-14-6-4-13(19)5-7-14/h2-9,11H,10H2,1H3,(H,20,22)
• InChI Key： NWKDRKIQGWRIPJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2C=CC(=CC=2)F)=O)N=C1CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 342.08382706g/mol
• Monoisotopic Mass: 342.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 79.5Ų

Additional information on N-(4-Fluorophenyl)-2-[(4-methoxyphenyl)methyl]-1,3-thiazole-4-carboxamide

Comprehensive Overview of N-(4-Fluorophenyl)-2-[(4-methoxyphenyl)methyl]-1,3-thiazole-4-carboxamide (CAS No. 478030-33-0)

N-(4-Fluorophenyl)-2-[(4-methoxyphenyl)methyl]-1,3-thiazole-4-carboxamide (CAS No. 478030-33-0) is a synthetic organic compound belonging to the thiazole carboxamide class. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including a fluorophenyl moiety and a methoxyphenylmethyl group attached to a thiazole core. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeted drug discovery.

The compound's molecular structure combines a 1,3-thiazole ring with a carboxamide linkage, offering versatile interaction capabilities with biological targets. Its 4-fluorophenyl substituent enhances lipophilicity, potentially improving cell membrane permeability—a critical factor in modern drug design strategies. The 4-methoxybenzyl group may contribute to metabolic stability, addressing a common challenge in medicinal chemistry optimization.

Recent scientific literature highlights growing interest in thiazole derivatives for their diverse biological activities. As researchers explore alternatives to conventional therapies, compounds like N-(4-Fluorophenyl)-2-[(4-methoxyphenyl)methyl]-1,3-thiazole-4-carboxamide are being investigated for their potential in addressing drug-resistant infections and chronic inflammatory conditions—topics frequently searched in academic databases and AI-powered research tools.

Synthetic protocols for this compound typically involve multistep organic synthesis starting from commercially available thiazole precursors. The carboxamide formation usually constitutes the final step, employing coupling reagents under controlled conditions. Analytical characterization includes HPLC purity analysis, mass spectrometry, and NMR spectroscopy—techniques commonly queried by chemistry professionals in search engines.

From a structure-activity relationship perspective, the compound's fluorine atom and methoxy group represent strategic modifications that researchers are evaluating for their impact on target binding affinity and selectivity. These features align with current fragment-based drug discovery approaches that dominate contemporary pharmaceutical research discussions.

In material science applications, the thiazole-carboxamide scaffold shows promise for developing organic semiconductors and photovoltaic materials—areas experiencing rapid growth due to renewable energy demands. The compound's electron-rich aromatic system and potential for intermolecular hydrogen bonding make it interesting for molecular electronics research.

Quality control specifications for CAS 478030-33-0 typically require ≥95% purity by HPLC analysis, with strict limits on residual solvents and heavy metals—parameters frequently searched by quality assurance professionals. Proper storage conditions involve protection from light and moisture at controlled temperatures, following standard practices for heterocyclic compounds.

The compound's physicochemical properties (molecular weight: 342.39 g/mol, theoretical logP: ~3.2) suggest moderate lipophilicity, making it suitable for various formulation approaches. These characteristics are particularly relevant for researchers investigating bioavailability enhancement strategies—a hot topic in pharmaceutical development forums.

As the scientific community continues exploring structure-based drug design, compounds like N-(4-Fluorophenyl)-2-[(4-methoxyphenyl)methyl]-1,3-thiazole-4-carboxamide serve as valuable tools for understanding molecular recognition principles. Its balanced combination of hydrogen bond donors/acceptors and aromatic rings makes it a versatile scaffold for further chemical modifications.

Ongoing research into small molecule therapeutics maintains strong interest in such heterocyclic architectures, with particular attention to their potential in addressing emerging health challenges. The compound's structural features position it well for investigations into personalized medicine approaches and combination therapies—subjects generating substantial search traffic in scientific information platforms.